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Compound Name: Nepicastat Hydrochloride

CAS No.: 177645-08-8

Cat. No.: B1250787

Get Quote

Introduction
Nepicastat Hydrochloride is a potent, selective, and orally bioavailable inhibitor of the

enzyme dopamine β-hydroxylase (DBH).[1] DBH is a critical enzyme in the catecholamine

biosynthesis pathway, responsible for the conversion of dopamine to norepinephrine.[2][3] By

inhibiting this enzyme, Nepicastat effectively modulates the levels of these key

neurotransmitters, leading to a decrease in norepinephrine and a corresponding increase in

dopamine in both central and peripheral tissues.[2][4][5] This unique mechanism of action has

positioned Nepicastat as a compound of interest for various therapeutic applications, including

the management of cardiovascular disorders like hypertension and congestive heart failure, as

well as for the treatment of substance use disorders, particularly cocaine dependence, and

post-traumatic stress disorder (PTSD).[6][7][8] This technical guide provides an in-depth

overview of Nepicastat Hydrochloride, covering its chemical properties, mechanism of action,

relevant experimental protocols, and a summary of its biological effects.
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Nepicastat Hydrochloride is the hydrochloride salt of Nepicastat. The compound is also

known by its developmental code names SYN-117 and RS-25560-197.[8]

Property Value Reference

CAS Number 170151-24-3 [1]

Molecular Formula C₁₄H₁₅F₂N₃S · HCl [1]

Molecular Weight 331.81 g/mol [1][9]

IUPAC Name

5-(Aminomethyl)-1-[(2S)-5,7-

difluoro-1,2,3,4-

tetrahydronaphthalen-2-yl]-1,3-

dihydro-2H-imidazole-2-thione

hydrochloride

[8]

SMILES
S=C(NC=C3CN)N3[C@H]2CC

C1=C(F)C=C(F)C=C1C2.Cl
[1]

Appearance Crystalline solid

Solubility
Soluble in DMSO (33.18

mg/mL)
[1]

Storage Store at -20°C [1]

Molecular Structure

Caption: Chemical structure of Nepicastat.
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Nepicastat is a highly potent and selective inhibitor of dopamine β-hydroxylase. It exhibits

concentration-dependent inhibition of both bovine and human DBH, with an IC₅₀ value of

approximately 9 nM for the human enzyme.[10] This inhibition is highly selective, with negligible

affinity for at least twelve other enzymes and thirteen neurotransmitter receptors at

concentrations exceeding 10 µM.

The primary pharmacological effect of Nepicastat stems from its ability to alter the balance of

catecholamines. By blocking the conversion of dopamine to norepinephrine, Nepicastat

administration leads to a dose-dependent decrease in norepinephrine levels and a concurrent

increase in dopamine levels in various tissues, including the mesenteric artery, left ventricle,

and cerebral cortex, as demonstrated in spontaneously hypertensive rats and beagle dogs.

Signaling Pathway
The mechanism of action of Nepicastat directly impacts the catecholamine biosynthesis

pathway.
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Caption: Mechanism of action of Nepicastat Hydrochloride.

Experimental Protocols
Dopamine β-Hydroxylase (DBH) Inhibition Assay
This protocol describes a method for determining the in vitro inhibitory activity of Nepicastat on

DBH, adapted from methodologies that measure the enzymatic conversion of a substrate to its

hydroxylated product.[4][11][12]
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Principle: The assay measures the activity of DBH by quantifying the enzymatic hydroxylation

of a substrate, such as tyramine, to its product, octopamine. The amount of octopamine

produced is then determined by a sensitive analytical method like High-Performance Liquid

Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC).

Materials:

Purified dopamine β-hydroxylase (bovine or human recombinant)

Nepicastat Hydrochloride

Tyramine (substrate)

Ascorbic acid (cofactor)

Catalase

Fumarate

Pargyline

Sodium phosphate buffer

Perchloric acid (for reaction termination)

UHPLC-PDA (Photo Diode Array) system

Solid Phase Extraction (SPE) cartridges

Procedure:

Preparation of Reagents: Prepare stock solutions of Nepicastat, tyramine, and other

reagents in appropriate solvents and buffers.

Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture

containing sodium phosphate buffer, ascorbic acid, catalase, fumarate, and pargyline.
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Pre-incubation: Add varying concentrations of Nepicastat Hydrochloride or vehicle control

to the reaction mixtures and pre-incubate for a specified time at 37°C.

Enzyme Addition: Add the purified DBH enzyme to the reaction mixtures.

Initiation of Reaction: Start the enzymatic reaction by adding the substrate, tyramine.

Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 20-30 minutes).

Termination of Reaction: Stop the reaction by adding a solution of perchloric acid.

Sample Preparation: Centrifuge the terminated reaction mixture to pellet precipitated

proteins. Collect the supernatant for analysis. For enhanced purity, a Solid Phase Extraction

(SPE) step can be employed to separate octopamine and tyramine from other reaction

components.[12]

Quantification by UHPLC-PDA: Analyze the samples using a UHPLC-PDA system to

separate and quantify the amount of octopamine formed.

Data Analysis: Calculate the percentage of DBH inhibition for each concentration of

Nepicastat compared to the vehicle control. Determine the IC₅₀ value by plotting the

percentage of inhibition against the logarithm of the inhibitor concentration.

In Vivo Formulation for Animal Studies
For oral administration in animal models, Nepicastat Hydrochloride can be formulated as a

suspension. A common method involves the use of carboxymethylcellulose sodium (CMC-Na)

as a suspending agent.[9]

Procedure:

Weigh the required amount of Nepicastat Hydrochloride powder.

Prepare a solution of 0.5% to 1% CMC-Na in sterile water.

Gradually add the Nepicastat Hydrochloride powder to the CMC-Na solution while

continuously stirring or vortexing.
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Continue mixing until a homogenous suspension is obtained. For example, to prepare a 5

mg/mL suspension, add 5 mg of Nepicastat Hydrochloride to 1 mL of the CMC-Na solution.

[9]

For intravenous administration, a clear solution can be prepared using a co-solvent system. For

instance, a stock solution in DMSO can be diluted with PEG300, Tween-80, and saline to

achieve the desired final concentration.[2]

Biological Effects and Therapeutic Potential
Cardiovascular Effects
Nepicastat has been extensively studied for its effects on the cardiovascular system. In

spontaneously hypertensive rats (SHRs), oral administration of Nepicastat produced a dose-

dependent decrease in mean arterial blood pressure without causing reflex tachycardia.[13] In

a canine model of chronic heart failure, low-dose Nepicastat prevented the progression of left

ventricular dysfunction and remodeling.[9][14] These effects are attributed to the reduction of

sympathetic drive to cardiovascular tissues by decreasing norepinephrine levels.[13]

Effects on Cocaine-Seeking Behavior
Nepicastat has shown significant promise as a pharmacotherapy for cocaine use disorder.

Preclinical studies in rats have demonstrated that Nepicastat can reduce the reinforcing

properties of cocaine and attenuate relapse-like behavior triggered by cocaine itself, associated

cues, and stressors.[15] In a clinical study involving individuals with cocaine use disorder,

Nepicastat was found to be well-tolerated when co-administered with cocaine and reduced

some of the positive subjective effects of cocaine.[11] The proposed mechanism for this effect

involves the modulation of dopamine and norepinephrine levels in key brain regions associated

with reward and addiction, such as the medial prefrontal cortex and the nucleus accumbens.[4]

[14]

Potential in PTSD Treatment
The role of norepinephrine in the consolidation and recall of traumatic memories has led to the

investigation of Nepicastat for the treatment of PTSD.[10] By reducing norepinephrine

synthesis, Nepicastat may help to dampen the emotional and physiological responses

associated with traumatic memories. Animal studies have suggested that Nepicastat treatment
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can be effective in reducing PTSD-like symptoms.[10] However, a Phase 2 clinical trial did not

find Nepicastat to be effective in relieving PTSD symptoms compared to a placebo.[8]

Analytical Methodology
The quantification of Nepicastat in biological matrices is essential for pharmacokinetic and

clinical studies. A validated liquid chromatography-tandem mass spectrometry (LC/MS/MS)

method has been used to determine Nepicastat plasma concentrations in human studies.[11]

This method offers high sensitivity and selectivity, with a linear quantitation range of 0.5–500

ng/mL.[11]

Quantitative Data Summary
Parameter Species Value Reference

IC₅₀ (Dopamine β-

hydroxylase)
Human 9.0 ± 0.8 nM [12]

IC₅₀ (Dopamine β-

hydroxylase)
Bovine 8.5 ± 0.8 nM [12]

Oral Dose (Rat) 3, 10, 30, 100 mg/kg [12]

Oral Dose (Dog) 0.05, 0.5, 1.5, 5 mg/kg [12]

Oral Dose (Human) 80, 160 mg [11]

Conclusion
Nepicastat Hydrochloride is a well-characterized, potent, and selective inhibitor of dopamine

β-hydroxylase with a clear mechanism of action that leads to significant modulation of

catecholamine levels. Its demonstrated effects in preclinical and clinical studies highlight its

potential as a therapeutic agent for cardiovascular diseases and substance use disorders. The

experimental protocols and data presented in this guide provide a solid foundation for

researchers and drug development professionals working with this promising compound.

Further research is warranted to fully elucidate its therapeutic efficacy and to explore its

potential in other neurological and psychiatric conditions where catecholamine dysregulation is

implicated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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